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Compound of Interest

Compound Name: Herculite XR
CAS No.: 117681-12-6
Cat. No.: B1169473
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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the long-term clinical
performance of Herculite XR, a microhybrid composite restorative material. The information is
compiled from various long-term clinical and in-vitro studies to guide research and development
in dental materials.

Data Presentation: Quantitative Clinical
Performance

The following tables summarize the key quantitative data from long-term clinical evaluations of
Herculite XR and its variants.

Table 1: Survival Rates of Herculite XR Restorations in Posterior Teeth
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Table 2: In-Vitro Performance Data of Herculite XR
Performance Metric Test Result Reference
Shear Bond Strength
Laboratory Study 15.4 + 3.7 MPa [3]
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Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below. These
protocols serve as a guide for designing and evaluating future studies on dental restorative
materials.

Protocol 1: Clinical Evaluation of Restorations using
USPHS Criteria

Objective: To assess the clinical performance of Herculite XR restorations over a defined
period.

Materials:

Standard dental examination instruments (mirror, explorer, periodontal probe)

Air/water syringe

Dental operating light

Patient records

Calibrated examiners
Procedure:

» Patient Recall: Recall patients with Herculite XR restorations at specific follow-up intervals
(e.g., 1, 2, 5, 10 years).

» Clinical Examination: Two independent, calibrated examiners evaluate the restorations
according to the modified United States Public Health Service (USPHS) criteria.[7][8]

» Evaluation Criteria: Assess the following parameters using the Alfa (ideal), Bravo (clinically
acceptable), and Charlie (clinically unacceptable) scoring system:

o Color Match: Evaluate the color match of the restoration with the adjacent tooth structure.
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o Marginal Discoloration: Assess the presence and extent of discoloration at the restoration
margin.

o Anatomic Form: Examine the contour and form of the restoration.

o Marginal Adaptation: Evaluate the integrity of the margin between the restoration and the
tooth.

o Surface Texture: Assess the smoothness and texture of the restoration surface.

o Secondary Caries: Clinically and radiographically examine for the presence of new caries
at the restoration margin.

o Data Analysis: Analyze the data using appropriate statistical methods, such as the Kaplan-
Meier survival analysis to estimate the survival rate of the restorations.[2]

Protocol 2: In-Vitro Wear Resistance Testing

Objective: To quantify the wear resistance of Herculite XR in a laboratory setting.
Materials:

e Herculite XR composite material

e Molds for specimen fabrication (e.g., 8 mm diameter, 2 mm thickness)

e Curing light

e Polishing system (e.g., silicon carbide papers)

o Wear simulation device (e.g., pin-on-disc or toothbrushing simulator)

o Abrasive slurry (e.g., poppy seed slurry for three-body wear)

» Profilometer or 3D scanner for wear measurement

Procedure:
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e Specimen Preparation: Fabricate standardized composite specimens and light-cure
according to the manufacturer's instructions.

 Finishing and Polishing: Finish and polish the specimen surfaces to a standardized
smoothness.

» Wear Simulation: Subject the specimens to a specified number of cycles in the wear
simulation device under a defined load and frequency. For three-body wear, an abrasive
slurry is introduced.[9]

o Wear Measurement: Measure the volumetric loss or the maximum wear depth of the
specimens using a profilometer or by superimposing 3D scans taken before and after the
wear simulation.

o Data Analysis: Statistically compare the wear of Herculite XR with other materials or a
control.

Protocol 3: In-Vitro Color Stability Assessment

Objective: To evaluate the resistance of Herculite XR to staining over time.
Materials:

o Herculite XR composite material

e Molds for disc-shaped specimens

e Curing light

e Spectrophotometer or colorimeter

» Staining solutions (e.g., coffee, tea, red wine)

« Distilled water

 Incubator

Procedure:
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e Specimen Preparation: Prepare disc-shaped specimens of a standardized thickness and
light-cure them.

o Baseline Color Measurement: Measure the initial color of each specimen using a
spectrophotometer according to the CIELab color space (L, a, b* values).[6][10]

e Immersion: Immerse the specimens in various staining solutions and a control solution
(distilled water) and store them in an incubator at 37°C for a specified period (e.g., 7, 14, or
30 days).

o Final Color Measurement: After the immersion period, rinse and dry the specimens and
measure their final color.

e Color Change Calculation (AE): Calculate the color change (AE) using the following formula:
AE = [(AL)? + (Aa)? + (Ab*)2]4/2,

o Data Analysis: Statistically analyze the AE values to determine the significance of color
change for each staining solution and compare the color stability of Herculite XR with other
materials.

Visualizations: Signaling Pathways and
Experimental Workflows

The following diagrams illustrate key concepts related to the performance of Herculite XR
fillings.
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Diagram 1: Bonding Mechanism of Herculite XR to Tooth Structure.
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Diagram 2: Degradation Pathway of the Resin-Dentin Interface.
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Diagram 3: Experimental Workflow for Long-Term Clinical Evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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